Cas no 23423-35-0 (2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-)
23423-35-0 structure
Product Name:2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-
CAS No:23423-35-0
MF:C17H16O4
MW:284.306545257568
CID:281367
PubChem ID:6171845
Update Time:2025-04-19
2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-
- (E)-1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
- (2E)-1-(2,4-Dimethoxyphenyl)-3-(4-hydroxyphenyl)prop-2-en-1-one
- 2-propen-1-one, 1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-, (2E)-
- SCHEMBL21527708
- 23423-35-0
- AKOS002719829
- 2',4'-dimethoxy 4-hydroxy chalcone
- CHEMBL1774612
- Chalcone, 4-hydroxy-2',4'-dimethoxy-
-
- Inchi: 1S/C17H16O4/c1-20-14-8-9-15(17(11-14)21-2)16(19)10-5-12-3-6-13(18)7-4-12/h3-11,18H,1-2H3/b10-5+
- InChI Key: ATHWOBRNXTYZEM-BJMVGYQFSA-N
- SMILES: O(C)C1C=C(C=CC=1C(/C=C/C1C=CC(=CC=1)O)=O)OC
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)- Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
23423-35-0 (2-Propen-1-one,1-(2,4-dimethoxyphenyl)-3-(4-hydroxyphenyl)-) Related Products
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